Cas no 1923056-86-3 (1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1923056-86-3
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• MDL: MFCD28041207
• CID: 5325021
• PubChem ID: 71743720
• Update Time: 2025-08-05

1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMO-4-FLUOROPHENYL)CYCLOPROPANAMINE HCL
• 1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD28041207
• Inchi： 1S/C9H9BrFN.ClH/c10-8-5-6(11)1-2-7(8)9(12)3-4-9;/h1-2,5H,3-4,12H2;1H
• InChI Key： XRYOHXFAKQLLMP-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1C=CC(F)=CC=1Br.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride

1-(2-Bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1923056-86-3, commonly referred to as 1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride, is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a cyclopropane ring with a bromine and fluorine-substituted aromatic ring, making it a valuable intermediate in drug discovery and development.

Cyclopropane rings are known for their inherent strain and reactivity, which makes them attractive in organic chemistry for their ability to participate in various reactions, including ring-opening reactions. The presence of bromine and fluorine substituents on the phenyl ring further enhances the compound's versatility, as these halogens can act as directing groups in subsequent synthetic steps or serve as functional groups for bioisosteric replacements in drug design.

Recent studies have highlighted the potential of 1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride in the development of novel therapeutic agents targeting various disease states. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly useful in constructing complex molecular architectures with high precision.

In terms of synthesis, the preparation of 1-(2-bromo-4-fluorophenyl)cyclopropan-1-amine hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps often include Friedel-Crafts alkylation or other cyclopropanation techniques, followed by functionalization of the aromatic ring to introduce the bromine and fluorine substituents.

The pharmacological profile of this compound is another area of active research. Preclinical studies have demonstrated that derivatives of 1-(2-bromo-4-fluorophenyl)cyclopropane exhibit promising activity against several therapeutic targets, including kinase inhibitors and GPCR modulators. These findings underscore the importance of this compound as a building block in medicinal chemistry.

From an industrial perspective, the demand for cyclopropane-containing compounds has grown significantly due to their unique properties and wide-ranging applications. The integration of halogen substituents further expands their utility, making them indispensable in modern drug discovery pipelines.

In conclusion, 1-(2-bromo-4-fluorophenyl)cyclopropane amine hydrochloride stands out as a critical intermediate in organic synthesis and drug development. Its structural features, reactivity, and potential applications make it a focal point for ongoing research efforts aimed at advancing therapeutic innovation.